Cas no 2703772-30-7 (2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid)

• Product Name: 2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
• CAS No: 2703772-30-7
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 5614538
• PubChem ID: 165946807
• Update Time: 2025-05-20

2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33342139
• 2703772-30-7
• 2-(dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
• 2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

• Inchi： 1S/C13H15N3O4/c1-15(2)10-4-3-8(7-9(10)12(18)19)16-6-5-11(17)14-13(16)20/h3-4,7H,5-6H2,1-2H3,(H,18,19)(H,14,17,20)
• InChI Key： ASMKPTFTKWPELN-UHFFFAOYSA-N
• SMILES： O=C1NC(CCN1C1C=CC(=C(C(=O)O)C=1)N(C)C)=O

Computed Properties

• Exact Mass: 277.10625597g/mol
• Monoisotopic Mass: 277.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90Ų

Additional information on 2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

Research Briefing on 2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid (CAS: 2703772-30-7)

2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid (CAS: 2703772-30-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery systems. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have highlighted the synthetic pathways and optimization strategies for 2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid. Researchers have employed multi-step organic synthesis techniques, including condensation reactions and catalytic hydrogenation, to achieve high yields and purity. The compound's structural elucidation was confirmed using advanced spectroscopic methods such as NMR, mass spectrometry, and X-ray crystallography. These studies underscore the compound's stability and reproducibility, which are critical for its further development as a pharmaceutical agent.

In terms of biological activity, 2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid has demonstrated significant inhibitory effects on specific enzymes involved in inflammatory pathways. Preclinical studies have shown that the compound can effectively modulate the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), thereby reducing inflammation and oxidative stress in cellular models. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs with fewer side effects compared to existing therapeutics.

Furthermore, the compound's unique chemical structure allows for its conjugation with various drug delivery systems, such as nanoparticles and liposomes. Recent research has explored its use in targeted cancer therapy, where it has shown enhanced bioavailability and tumor-specific accumulation. In vitro and in vivo studies have reported promising results, including reduced cytotoxicity to normal cells and improved therapeutic efficacy against cancer cells. These advancements position 2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid as a versatile candidate for combination therapies and precision medicine.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, long-term toxicity, and scalability of synthesis need to be addressed in future research. Ongoing studies are focusing on optimizing the compound's formulation and conducting comprehensive safety evaluations to pave the way for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-(Dimethylamino)-5-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid (CAS: 2703772-30-7) represents a promising avenue for drug discovery and development. Its unique structural and functional properties offer multiple opportunities for therapeutic innovation, particularly in inflammation and oncology. Continued research and investment in this area are essential to fully realize its potential and address the remaining challenges in its development pathway.